Cas no 922602-83-3 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide)
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide
- Benzamide, N-(4,6-dimethyl-2-benzothiazolyl)-2-phenoxy-N-(3-pyridinylmethyl)-
- N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide
- N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide
- 922602-83-3
- AKOS024655811
- N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide
- F2515-2273
-
- Inchi: 1S/C28H23N3O2S/c1-19-15-20(2)26-25(16-19)34-28(30-26)31(18-21-9-8-14-29-17-21)27(32)23-12-6-7-13-24(23)33-22-10-4-3-5-11-22/h3-17H,18H2,1-2H3
- InChI Key: SDDPTHLQCDFJCS-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=C(C)C=C(C)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC=C1OC1=CC=CC=C1
Computed Properties
- Exact Mass: 465.15109816g/mol
- Monoisotopic Mass: 465.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 83.6Ų
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2515-2273-2μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-5μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-10μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-20μmol |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-1mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-2mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-3mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-4mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-5mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2515-2273-10mg |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide |
922602-83-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922602-83-3): An Overview of a Promising Compound in Medicinal Chemistry
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922602-83-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of the benzothiazole moiety and the phenoxy and pyridine substituents, contribute to its remarkable pharmacological profile.
The synthesis of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the benzothiazole core through a cyclization reaction involving 2-aminothiophenol and an appropriate carbonyl compound. Subsequent functionalization steps introduce the phenoxy and pyridine groups to achieve the final structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and potential clinical applications.
In terms of its biological activity, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.
Furthermore, research has indicated that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide possesses anti-inflammatory properties. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide have also been investigated to assess its suitability for therapeutic use. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is well-absorbed orally and exhibits good plasma stability. Additionally, it has been shown to have low toxicity in animal models, which is a crucial factor for its further development as a drug candidate.
In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922602-83-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its eventual use in treating various diseases.
922602-83-3 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)